N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C19H17FN4O2S2/c1-11-4-3-5-15(12(11)2)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-6-8-14(20)9-7-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: JXYVFHBQXLZVQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H17FN4O2S2
• Molecular Weight: 416.5 g/mol

Description

N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C19H17FN4O2S2 and its molecular weight is 416.49. The purity is usually 95%.
BenchChem offers high-quality N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis and Characterization

• The compound is involved in the synthesis of thiadiazoles, a process investigated by Forlani et al. (2000), where condensation reactions of thiobenzamide yield 3,5-diphenyl-1,2,4-thiadiazole. The study provides insights into the mechanisms of thiadiazoles formation from thiobenzamides and N-substituted thioureas, emphasizing the role of spectroscopic properties and X-ray diffraction in characterizing the structure of the resulting compounds Forlani et al., 2000.

2. Photophysical and Photochemical Properties

• Pişkin et al. (2020) explored the photophysical and photochemical properties of zinc phthalocyanine derivatives substituted with thiadiazole compounds. The study emphasizes the high singlet oxygen quantum yield and potential applications in photodynamic therapy, particularly for cancer treatment, highlighting the importance of the compound's fluorescence properties and singlet oxygen generation capabilities Pişkin et al., 2020.

3. Dual Fluorescence Effects and Biological Applications

• Budziak et al. (2019) conducted a spectroscopic and theoretical investigation into the dual fluorescence effects of 1,3,4-thiadiazole derivatives. The study revealed the potential of these compounds as fluorescence probes in biological and molecular medicine contexts, emphasizing the structural composition's role in the specific molecular aggregation and charge transfer processes Budziak et al., 2019.

4. Antimicrobial Applications

• Desai et al. (2013) investigated the antimicrobial properties of fluorobenzamides containing thiadiazole and thiazolidine. The study highlighted the importance of a fluorine atom at specific positions for enhancing the antimicrobial activity of the compounds, indicating the potential pharmaceutical applications of these compounds in combating various bacterial and fungal strains Desai et al., 2013.

5. Synthesis of Novel Compounds and Potential Applications

• Yu et al. (2014) presented a synthesis approach for novel thiadiazole derivatives, emphasizing the application of carbodiimide condensation. The study suggests potential applications in medicinal chemistry due to the structural uniqueness and properties of the synthesized compounds Yu et al., 2014.